Cas no 54045-77-1 (5-Thiazolecarboxamide, 2-bromo-N-(5-methylhexyl)-)

• Product Name: 5-Thiazolecarboxamide, 2-bromo-N-(5-methylhexyl)-
• CAS No: 54045-77-1
• MF: C₁₁H₁₇BrN₂OS
• MW: 305.234480619431
• CID: 355690
• PubChem ID: 20328456
• Update Time: 2025-04-19

5-Thiazolecarboxamide, 2-bromo-N-(5-methylhexyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxamide, 2-bromo-N-(5-methylhexyl)-
• 2-bromo-N-(5-methylhexyl)-1,3-thiazole-5-carboxamide
• SCHEMBL11648634
• 54045-77-1
• DTXSID20605511

• Inchi： 1S/C11H17BrN2OS/c1-8(2)5-3-4-6-13-10(15)9-7-14-11(12)16-9/h7-8H,3-6H2,1-2H3,(H,13,15)
• InChI Key： YMFNCCZQFGYTFX-UHFFFAOYSA-N
• SMILES： BrC1=NC=C(C(NCCCCC(C)C)=O)S1

Computed Properties

• Exact Mass: 304.02461
• Monoisotopic Mass: 304.02450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• PSA: 41.99